Cas no 129323-89-3 (3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-)
129323-89-3 structure
Product Name:3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-
CAS No:129323-89-3
MF:C28H60N8O2
MW:540.828406333923
CID:1224418
Update Time:2024-08-04
3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- Chemical and Physical Properties
Names and Identifiers
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- 3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-
- 3,7,10,13-Tetraazahexadecan-16-amide, 1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- (9CI)
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- Inchi: 1S/C28H60N8O2/c29-14-18-34-27(37)12-16-31-20-23-36(24-21-32-17-13-28(38)35-19-15-30)25-22-33-26-10-8-6-4-2-1-3-5-7-9-11-26/h26,31-33H,1-25,29-30H2,(H,34,37)(H,35,38)
- InChI Key: XJZHIMYUVQFULP-UHFFFAOYSA-N
- SMILES: C(N)CNC(=O)CCNCCN(CCNC1CCCCCCCCCCC1)CCNCCC(NCCN)=O
Computed Properties
- Exact Mass: 540.4844
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 774.9±60.0 °C(Predicted)
- PSA: 149.57
- pka: 15.28±0.46(Predicted)
3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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